Cas no 7251-00-5 (2-nitroacridin-9(10H)-one)

• Product Name: 2-nitroacridin-9(10H)-one
• CAS No: 7251-00-5
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• CID: 977250
• PubChem ID: 95706
• Update Time: 2025-10-13

2-nitroacridin-9(10H)-one Chemical and Physical Properties

Names and Identifiers

• 2-nitroacridin-9(10H)-one
• 2-nitro-10H-acridin-9-one
• 2-Nitroacridone
• 2-nitro-9(10H)-acridinone
• 2-nitro-9,10-dihydro-acridin-9-one
• 2-nitro-9-acridon
• 9(10H)-Acridinone, 2-nitro-
• AC1L3UX9
• AC1Q21CC
• AG-G-85560
• CHEMBL2042467
• CTK2H7450
• nitro-2 acridanone-9
• 7251-00-5
• MJYGRUSMTCUJGK-UHFFFAOYSA-N
• NSC 191302
• SR-01000462525-1
• AKOS002664636
• E79886
• NSC191302
• NSC-191302
• SR-01000462525
• NSC 30404
• EU-0008161
• BDBM50385968
• FT-0751103
• HU4C6L6R6L
• NSC-30404
• DTXSID80222824
• SCHEMBL21828651
• AI3-63046
• 2-Nitro-9-acridone
• NSC30404
• DA-25761

• Inchi： 1S/C13H8N2O3/c16-13-9-3-1-2-4-11(9)14-12-6-5-8(15(17)18)7-10(12)13/h1-7H,(H,14,16)
• InChI Key： MJYGRUSMTCUJGK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.05354
• Monoisotopic Mass: 240.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24
• LogP: 3.11270

Additional information on 2-nitroacridin-9(10H)-one

Recent Advances in the Study of 2-Nitroacridin-9(10H)-one (CAS: 7251-00-5) in Chemical Biology and Pharmaceutical Research

2-Nitroacridin-9(10H)-one (CAS: 7251-00-5) is a nitroacridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique nitro-substituted acridine core, has been explored for its diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The latest research has focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

Recent studies have demonstrated that 2-nitroacridin-9(10H)-one exhibits potent cytotoxic effects against various cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. Researchers have identified its ability to intercalate DNA and inhibit topoisomerase II, leading to DNA damage and apoptosis in cancer cells. Additionally, its nitro group has been implicated in the generation of reactive oxygen species (ROS), further contributing to its anticancer activity. These findings highlight its potential as a lead compound for the development of novel anticancer therapies.

In the context of antimicrobial research, 2-nitroacridin-9(10H)-one has shown promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Mycobacterium tuberculosis. Its mechanism of action involves disruption of bacterial cell membranes and inhibition of essential enzymatic processes. Recent efforts have focused on structural modifications to enhance its selectivity and reduce potential toxicity to host cells, paving the way for the development of new antimicrobial agents.

The synthetic pathways for 2-nitroacridin-9(10H)-one have also been a subject of recent investigation. Researchers have developed more efficient and scalable methods for its production, including green chemistry approaches that minimize environmental impact. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing its pharmacological properties.

Despite its promising potential, challenges remain in the development of 2-nitroacridin-9(10H)-one as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further research. Recent studies have explored formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.

In conclusion, 2-nitroacridin-9(10H)-one (CAS: 7251-00-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its multifaceted biological activities, coupled with recent advancements in synthetic and pharmacological studies, underscore its potential as a candidate for drug development. Future research should focus on addressing the remaining challenges and exploring its therapeutic applications in greater depth.